Cas no 5343-79-3 (Phosphorothioic triamide,N,N',N''-trioctyl- (6CI,9CI))

• Product Name: Phosphorothioic triamide,N,N',N''-trioctyl- (6CI,9CI)
• CAS No: 5343-79-3
• MF: C₂₄H₅₄N₃PS
• MW: 447.744426250458
• CID: 386773
• PubChem ID: 219332
• Update Time: 2025-04-19

Phosphorothioic triamide,N,N',N''-trioctyl- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic triamide,N,N',N''-trioctyl- (6CI,9CI)
• N,N',N''-TRIOCTYLPHOSPHOROTHIOIC TRIAMIDE
• 5343-79-3
• NSC-499
• NSC499
• N,N''-TRIOCTYLPHOSPHOROTHIOIC TRIAMIDE
• DTXSID70968103

• Inchi： 1S/C24H54N3PS/c1-4-7-10-13-16-19-22-25-28(29,26-23-20-17-14-11-8-5-2)27-24-21-18-15-12-9-6-3/h4-24H2,1-3H3,(H3,25,26,27,29)
• InChI Key： ZWLLRQOLZSCTQQ-UHFFFAOYSA-N
• SMILES： S=P(NCCCCCCCC)(NCCCCCCCC)NCCCCCCCC

Computed Properties

• Exact Mass: 447.37802
• Monoisotopic Mass: 447.37760691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 36.09